Topoisomerase II Inhibition vs. Etoposide
Antiproliferative agent-29 demonstrates significantly greater in vitro potency as a DNA topoisomerase II inhibitor compared to the clinically established drug etoposide. The compound inhibited topoisomerase II activity with an IC50 of 8.9 µM [1], while etoposide, a well-characterized topoisomerase II inhibitor, exhibits IC50 values ranging from 28.9 µM to 60.3 µM in similar enzyme inhibition assays [2].
Etoposide IC50 28.9 µM
3.2-fold lower IC50
| Evidence Dimension | DNA Topoisomerase II Inhibitory Activity (IC50) |
|---|---|
| Target Compound Data | 8.9 µM |
| Comparator Or Baseline | Etoposide: 28.9 µM [2] or 60.3 µM |
| Quantified Difference | Approximately 3.2- to 6.8-fold more potent |
| Conditions | In vitro topoisomerase II enzyme inhibition assay |
Why This Matters
This quantitative difference in enzyme inhibition potency provides a clear scientific rationale for selecting Antiproliferative agent-29 over a standard comparator when investigating topoisomerase II-mediated pathways or seeking a more potent chemical probe for this target.
- [1] Ma ZZ, Hano Y, Nomura T, Chen YJ. Three new triterpenoids from *Peganum nigellastrum*. J Nat Prod. 2000 Mar;63(3):390-2. View Source
- [2] PMC Table 1. Topoisomerase I/II inhibitory activity by Cp derivative, topotecan, and etoposide. View Source
